Cas no 1072157-39-1 (Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate
• CAS No: 1072157-39-1
• MF: C₁₄H₁₆BrNO₂
• MW: 310.186343193054
• CID: 4821312
• Update Time: 2025-10-30

Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate
• Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate

• Inchi： 1S/C14H16BrNO2/c1-9-7-12-10(8-11(9)15)5-6-16(12)13(17)18-14(2,3)4/h5-8H,1-4H3
• InChI Key： YTSSUBNTIDKGDF-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CN(C(=O)OC(C)(C)C)C=2C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 4.3
• Topological Polar Surface Area: 31.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate

Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate (CAS No. 1072157-39-1): An Overview

Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate (CAS No. 1072157-39-1) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of indole derivatives, which are known for their biological activities and potential therapeutic uses. The presence of the tert-butyl, bromo, and methyl groups in the molecular structure imparts unique chemical and physical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate consists of an indole core with a tert-butyl group attached to the carboxylic acid moiety, a bromine atom at the 5-position, and a methyl group at the 6-position. These functional groups contribute to the compound's reactivity and stability, making it an ideal starting material for a wide range of synthetic transformations. The tert-butyl group provides steric protection and enhances solubility, while the bromine atom serves as a versatile leaving group for subsequent reactions such as cross-coupling and nucleophilic substitution.

Recent advancements in synthetic chemistry have highlighted the importance of Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. The bromine atom at the 5-position facilitates efficient coupling reactions with aryl boronic acids or stannanes, enabling the construction of complex molecular architectures with high regioselectivity and yield.

In addition to its role in drug discovery, Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate has also been explored for its potential as a ligand in metal-catalyzed reactions. Research conducted by a team at the University of California, Berkeley, showed that this compound can serve as an effective ligand for palladium-catalyzed cross-coupling reactions, leading to improved catalytic efficiency and selectivity. This finding has significant implications for the industrial-scale synthesis of fine chemicals and pharmaceuticals.

The physical properties of Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate are well-characterized and contribute to its utility in various applications. It is a white crystalline solid with a melting point ranging from 98 to 100°C. The compound is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but it is insoluble in water. These solubility characteristics make it suitable for use in both solution-phase and solid-phase synthetic protocols.

Safety considerations are an essential aspect of working with any chemical compound. While Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate is generally considered safe when handled under appropriate conditions, it is important to follow standard laboratory safety protocols. This includes wearing personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area or fume hood to minimize exposure to vapors or dust.

In conclusion, Tert-Butyl 5-bromo-6-methyl-1H-indole-1-carboxylate (CAS No. 1072157-39-1) is a valuable compound with diverse applications in organic synthesis and pharmaceutical research. Its unique chemical structure and favorable physical properties make it an attractive starting material for the development of novel bioactive molecules. Ongoing research continues to uncover new uses and potential therapeutic applications for this compound, further cementing its importance in the field of medicinal chemistry.